Cas no 1564597-80-3 (1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1564597-80-3
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 5747772
• PubChem ID: 112640510
• Update Time: 2025-05-22

1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1564597-80-3
• 1-(1,3-THIAZOL-5-YLMETHYL)-1H-PYRAZOL-3-AMINE
• EN300-1109345
• 1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine
• 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C7H8N4S/c8-7-1-2-11(10-7)4-6-3-9-5-12-6/h1-3,5H,4H2,(H2,8,10)
• InChI Key： OAPHRNCPIBGLTP-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine

1-(1,3-Thiazol-5-yl)methyl-1H-pyrazol-3-amine

1-(1,3-Thiazol-5-yl)methyl-1H-pyrazol-3-amine is a highly specialized organic compound with the CAS number 1564597-80-3. This compound belongs to the class of heterocyclic amines, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential bioactivity. The molecule consists of two fused aromatic rings: a pyrazole ring and a thiazole ring, connected through a methylene group (-CH2-) at specific positions. This structural arrangement imparts the compound with significant stability and reactivity, making it an interesting target for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine using multi-component reactions and transition metal catalysis. These methods not only enhance the yield but also improve the purity of the compound, which is critical for its use in advanced applications such as drug discovery and material synthesis. The compound's ability to act as a versatile building block in organic synthesis has been highlighted in several recent studies, where it has been employed to construct complex molecular frameworks with potential therapeutic value.

The structural features of 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine make it an attractive candidate for exploring its biological activity. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that this compound may have potential applications in neuroprotective therapies due to its ability to modulate neurotransmitter systems and protect against oxidative stress-induced neuronal damage.

In addition to its biological applications, 1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. Recent research has demonstrated that incorporating this compound into conjugated systems can significantly enhance their optical and electrical properties, paving the way for its use in next-generation electronic devices.

The synthesis of 1-(1,3-thiazol-5-yMethyl)-1H-pyrazol -3 - amine involves a series of carefully optimized steps that ensure high purity and yield. One common approach involves the reaction of thiazole derivatives with pyrazole precursors under specific conditions to form the desired product. The use of microwave-assisted synthesis has been shown to accelerate the reaction process while maintaining product quality. This methodological advancement is particularly valuable for large-scale production and industrial applications.

Despite its numerous potential applications, further research is required to fully understand the mechanistic details of 1-(1,3-thiazol -5 - yl) methyl - 1 H - pyrazol - 3 - amine's bioactivity and electronic properties. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock its full potential across diverse fields. As interest in heterocyclic compounds continues to grow within the scientific community, compounds like CAS No 1564597 -80 - 3 are expected to play an increasingly important role in driving innovation and discovery.